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Compound of Interest

Compound Name: tert-Butyl 3-butenoate

Cat. No.: B103998 Get Quote

An In-Depth Technical Guide to the Physical Properties of tert-Butyl 3-butenoate

Introduction
tert-Butyl 3-butenoate (CAS No. 14036-55-6) is a valuable ester in organic synthesis,

recognized for its role as a versatile building block.[1] Its chemical structure, featuring a

terminal alkene and a bulky tert-butyl ester group, allows for a wide range of chemical

transformations. For researchers, scientists, and drug development professionals, a thorough

understanding of its physical properties is paramount for its effective handling, reaction

optimization, and purification. This guide provides a focused examination of two core physical

properties: boiling point and density, complete with detailed experimental protocols for their

determination in a laboratory setting.

Core Physical Properties
The physical characteristics of a compound are dictated by its molecular structure. In tert-Butyl
3-butenoate, the C8H14O2 formula and the spatial arrangement of its atoms give rise to its

specific boiling point and density.[2] These values are critical for predicting its behavior under

various experimental conditions, from storage to reaction processing and purification via

distillation.
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The key physical properties of tert-Butyl 3-butenoate are summarized below. It is important to

note that temperature significantly influences density, and pressure affects the boiling point.

Physical Property Value Conditions Source(s)

Boiling Point 154.1 ± 9.0 °C
Predicted at standard

pressure
[3]

Density 0.877 g/mL at 20 °C [3][4]

Refractive Index n20/D 1.413 at 20 °C [3][4]

Experimental Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, leading to the formation of vapor throughout the bulk of the liquid.[5] This property is

an excellent indicator of a substance's volatility and purity. For small sample volumes, as is

common in research and development, the micro-reflux method is a highly efficient and

accurate technique.[6]

Principle of the Micro-Reflux Method
This method relies on heating a small liquid sample to its boiling point and observing the

temperature of the vapor that is in equilibrium with the refluxing liquid. As the liquid boils, its

vapor rises, cools, and condenses on the upper part of the test tube and the thermometer bulb,

before falling back into the liquid.[6] The temperature of this vapor-liquid equilibrium is the

boiling point. The use of a stirrer is crucial to prevent "bumping" (sudden, violent boiling) and

ensure a smooth, stable reflux for an accurate temperature reading.[6]

Step-by-Step Protocol
Sample Preparation: Using a Pasteur pipette, introduce approximately 0.5 mL of tert-Butyl
3-butenoate into a small test tube. Add a small magnetic stir bar.

Apparatus Setup:

Place the test tube in a heating block situated on a hot plate stirrer.
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Clamp the test tube securely in the center of the block.

Position a thermometer so that its bulb is approximately 1 cm above the surface of the

liquid. This placement ensures the thermometer measures the vapor temperature, not the

liquid itself.[6]

Heating and Observation:

Begin gentle stirring of the liquid.

Gradually heat the block. Observe the sample for the onset of boiling (bubble formation).

Watch for the formation of a "reflux ring"—a ring of condensing vapor on the inner wall of

the test tube.[6] Adjust the thermometer's height so that its bulb is level with this ring.

Temperature Reading: Once a stable reflux is established, the temperature reading on the

thermometer should stabilize. Record this steady temperature as the observed boiling point.

[6]

Post-Measurement: Turn off the heat but allow stirring to continue until the apparatus has

cooled.
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Caption: Workflow for Micro-Reflux Boiling Point Measurement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b103998?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Determination of Density
Density is an intrinsic physical property defined as the mass of a substance per unit volume (ρ

= m/V).[7] It is a fundamental parameter used to confirm the identity and purity of a substance.

The determination requires precise measurements of both mass and volume.

Principle of Density Measurement
The most direct method involves accurately measuring the mass of a precisely known volume

of the liquid.[7] An electronic balance provides the mass, while a graduated cylinder or a more

precise volumetric flask/pycnometer is used for the volume. To ensure accuracy, the mass of

the empty container is first measured and then subtracted from the mass of the container with

the liquid. This process is known as taring.[7][8]

Step-by-Step Protocol
Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on an

electronic balance and press the "tare" or "zero" button to set the mass to zero. If taring is

not an option, record the mass of the empty cylinder (m1).[7]

Volume Measurement: Carefully pour a specific volume of tert-Butyl 3-butenoate into the

graduated cylinder (e.g., 10.0 mL). Read the volume from the bottom of the meniscus with

your eye level to the liquid surface to avoid parallax error.[7] Record this volume (V).

Mass of Liquid: Place the graduated cylinder containing the liquid back on the balance.

Record the displayed mass. This is the mass of the liquid (m). If you recorded the initial mass

of the cylinder (m1), you will now record the combined mass (m2) and calculate the liquid's

mass by subtraction (m = m2 - m1).

Density Calculation: Calculate the density using the formula: Density (ρ) = Mass (m) /

Volume (V).[7] The units will typically be in grams per milliliter (g/mL).

Reliability: For enhanced accuracy, repeat the measurement multiple times and calculate an

average.[7] Ensure the temperature of the liquid is recorded, as density is temperature-

dependent.
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Caption: Workflow for Determining the Density of a Liquid.

Conclusion
The physical properties of tert-Butyl 3-butenoate, specifically its boiling point and density, are

foundational data points for its application in scientific research and development. The

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b103998?utm_src=pdf-body-img
https://www.benchchem.com/product/b103998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


predicted boiling point of 154.1 °C and a density of 0.877 g/mL at 20 °C serve as critical

benchmarks. By employing standardized and well-understood experimental protocols such as

the micro-reflux and direct mass/volume measurement methods, researchers can verify these

properties, assess sample purity, and confidently design, execute, and scale up chemical

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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